Cas no 205526-34-7 (Fmoc-D-Phe(4-CN)-OH)

Fmoc-D-Phe(4-CN)-OH is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus and a cyano (CN) substituent at the para position of the phenylalanine side chain. The D-configuration ensures compatibility with peptide synthesis requiring non-natural stereochemistry. The electron-withdrawing cyano group enhances stability and influences reactivity, making it valuable for introducing modified aromatic residues in peptide design. Its high purity and reliable performance suit solid-phase peptide synthesis (SPPS), particularly in medicinal chemistry and bioconjugation. The Fmoc group allows for orthogonal deprotection under mild basic conditions, facilitating sequential peptide assembly. This compound is ideal for researchers developing structurally diverse peptides with tailored properties.
Fmoc-D-Phe(4-CN)-OH structure
Fmoc-D-Phe(4-CN)-OH structure
Product Name:Fmoc-D-Phe(4-CN)-OH
CAS No:205526-34-7
MF:C25H20N2O4
MW:412.437306404114
MDL:MFCD00672560
CID:66724
PubChem ID:329793521
Update Time:2025-10-09

Fmoc-D-Phe(4-CN)-OH Chemical and Physical Properties

Names and Identifiers

    • (R)-N-FMOC-4-Cyanophenylalanine
    • Fmoc-4-Cyano-D-phenylalanine
    • Fmoc-D-Phe(4-CN)-OH
    • Fmoc-4-cyano-D-Phe-OH
    • Fmoc-D-4-Cyanophe
    • Fmoc-D-4-Cyanophenylalanine
    • FMOC-4-CYAN-D-PHENYLALANIN
    • Fmoc-D-4-CN-Phe-OH
    • FMOC-D-4-CYANO-PHE-OH
    • Fmoc-DPhe(pCN)-OH
    • FMOC-P-CYANO-D-PHE-OH
    • RARECHEM BK PT 0162
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-cyanophenyl)propanoic acid
    • (2R)-3-(4-cyanophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • N-Fmoc-D-4-Cyanophenylalanine
    • AK163608
    • PubChem20601
    • Fmoc-D-Phe(4-CN)-OH, AldrichCPR
    • AM82779
    • DS-
    • 4-cyano-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-phenylalanine
    • DS-8273
    • A50174
    • Fmoc-D-4-cyanophenylalanine (Fmoc-D-Phe(4-CN)-OH)
    • CS-W011673
    • AKOS015837362
    • (2R)-3-(4-cyanophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • SCHEMBL3732405
    • (r)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-3-(4-cyanophenyl)propanoic acid
    • HY-W010957
    • AC-7942
    • MFCD00672560
    • 205526-34-7
    • D-Phenylalanine, 4-cyano-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • EN300-7372379
    • (2R)-3-(4-cyanophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • MDL: MFCD00672560
    • Inchi: 1S/C25H20N2O4/c26-14-17-11-9-16(10-12-17)13-23(24(28)29)27-25(30)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13,15H2,(H,27,30)(H,28,29)/t23-/m1/s1
    • InChI Key: JOPKKUTWCGYCDA-HSZRJFAPSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC(C#N)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 412.14200
  • Monoisotopic Mass: 412.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 5
  • Topological Polar Surface Area: 99.4

Experimental Properties

  • Color/Form: Pale yellow powder
  • Density: 1.2691 (rough estimate)
  • Melting Point: 188.1 °C
  • Boiling Point: 678.7℃/760mmHg
  • Flash Point: 364.3 °C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 99.42000
  • LogP: 4.48358
  • Solubility: Not available

Fmoc-D-Phe(4-CN)-OH Security Information

Fmoc-D-Phe(4-CN)-OH Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on Fmoc-D-Phe(4-CN)-OH

Fmoc-D-Phe(4-CN)-OH: A Comprehensive Overview

Fmoc-D-Phe(4-CN)-OH, also known by its CAS number 205526-34-7, is a specialized compound that has garnered significant attention in the fields of peptide synthesis and drug discovery. This compound is a derivative of phenylalanine, a naturally occurring amino acid, with modifications that enhance its utility in various biochemical applications. The "Fmoc" prefix stands for 9-fluorenylmethyloxycarbonyl, a protective group commonly used in solid-phase peptide synthesis to prevent unwanted side reactions during the synthesis process. The "D" in the name indicates that this is the dextrorotatory enantiomer of phenylalanine, which is crucial for maintaining the correct stereochemistry in peptide chains.

The presence of the cyanomethyl group (CN) at the 4-position of the phenyl ring introduces unique electronic and steric properties to the molecule. This modification not only enhances the compound's stability but also increases its potential for interaction with other molecules, making it a valuable tool in the study of protein-ligand interactions. Recent studies have highlighted the role of Fmoc-D-Phe(4-CN)-OH in optimizing peptide libraries for drug screening purposes. Researchers have demonstrated that incorporating this compound into peptide sequences can significantly improve the binding affinity of resulting peptides to target proteins, thereby accelerating the discovery of novel therapeutic agents.

In terms of synthesis, Fmoc-D-Phe(4-CN)-OH is typically prepared through a multi-step process involving nucleophilic substitution and subsequent purification steps. The use of advanced chromatographic techniques ensures high purity levels, which are essential for maintaining reproducibility in downstream applications. The compound's purity and stability make it a preferred choice for researchers working under rigorous experimental conditions.

From an applications perspective, Fmoc-D-Phe(4-CN)-OH has found extensive use in academic research and industrial settings alike. In academia, it serves as a key reagent in peptide synthesis laboratories, enabling researchers to construct complex peptide structures with precision. In industry, its role extends to the development of biopharmaceuticals, where precise control over amino acid sequences is paramount for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have further underscored the importance of Fmoc-D-Phe(4-CN)-OH in understanding molecular interactions at an atomic level. By employing molecular dynamics simulations and quantum mechanical calculations, scientists have been able to predict how this compound interacts with various biological systems. These insights are invaluable for designing peptides with tailored functionalities and improved pharmacokinetic profiles.

In conclusion, Fmoc-D-Phe(4-CN)-OH (CAS No: 205526-34-7) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research into peptide-based therapies intensifies, compounds like this are expected to play an increasingly pivotal role in shaping the future of medicine.

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